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Compound of Interest

Compound Name: Morpholinosulfur trifluoride

Cat. No.: B041453

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Morpholinosulfur trifluoride (CAS No. 51010-74-3). The following procedures and
recommendations are designed to ensure a safe laboratory environment and to provide
immediate, actionable guidance for the operational use of this compound.

Hazard Identification and Classification

Morpholinosulfur trifluoride is a hazardous substance that requires careful handling.[1] It is
classified as a corrosive material that causes severe skin burns and eye damage.[2] The
substance reacts violently with water and is a combustible liquid.[3][4] Inhalation, ingestion, or
skin contact can be harmful, with potential for severe chemical burns and systemic effects.[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b041453?utm_src=pdf-interest
https://www.benchchem.com/product/b041453?utm_src=pdf-body
https://www.benchchem.com/product/b041453?utm_src=pdf-body
https://datasheets.scbt.com/sc-228614.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Morpholinosulfur-trifluoride
https://www.fishersci.com/store/msds?partNumber=AAL1975106&productDescription=4-MORPHOLINYLSULFR+TRIFL+95+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19751~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2001:46:23~~4-Morpholinylsulfur%20trifluoride~~
https://datasheets.scbt.com/sc-228614.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard .
. GHS Pictogram
Classification

Signal Word Hazard Statement

H314: Causes severe

Skin .
) o Danger skin burns and eye
Corrosion/Irritation
damage|2]
L i H227: Combustible
Flammable Liquids Warning o
liquid
) . H290: May be
Corrosive to Metals Warning

corrosive to metals[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Morpholinosulfur trifluoride is

provided below.

Property

Value

Molecular Formula

C4H8F3NOSI6]

Molecular Weight

175.17 g/mol [6]

Appearance Colorless to light orange to yellow clear liquid
Specific Gravity 1.436 g/cm3[6]

Boiling Point 40-42 °C @ 0.5 mmHg[6]

Flash Point 76 °C / 168.8 °F[6]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to ensure

personal safety when handling Morpholinosulfur trifluoride.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause severe

eye damage.[1][6]

Skin Protection

Flame-retardant, chemical-

resistant lab coat and apron.

Prevents skin contact which
can cause severe chemical
burns.[1]

Hand Protection

Nitrile rubber gloves. Check for
breakthrough time and glove

thickness.

Provides a barrier against skin
absorption and chemical
burns.[6]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges is

required.

Prevents inhalation of harmful
vapors which can cause
respiratory irritation and

damage.[1]

Handling and Storage Protocol

Handling:

» Avoid all personal contact, including inhalation of vapors.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

e Do not allow the chemical to come into contact with water, as it reacts violently.[1][3]

» Keep away from open flames, hot surfaces, and other sources of ignition.[3][4]

o Use only spark-proof tools and equipment.

e Ground all containers and equipment to prevent static discharge.

o Wear the appropriate personal protective equipment at all times.[4]
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Storage:

Store in a freezer in a dry, cool, and well-ventilated place.[3][4][6]

Keep containers tightly closed.[3][4]

Store in a designated corrosives area.[3][4][6]

Keep away from water or moist air.[3][4][6]

Store in a corrosive-resistant container with a resistant inner liner.[5]

Emergency Procedures

Immediate and appropriate response in case of an emergency is critical.
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Emergency Situation

Action

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes.[3][6] Remove all contaminated
clothing.[3][6] Seek immediate medical
attention.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids apart.[3][6]

Seek immediate medical attention.[3][6]

Inhalation

Move the person to fresh air.[3] If not breathing,
give artificial respiration.[3][6] Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting.[3][6] Rinse mouth with
water.[3][6] Never give anything by mouth to an
unconscious person.[6] Seek immediate medical
attention.[3][6]

Spill

Evacuate the area and move upwind.[1]
Remove all sources of ignition.[3] Absorb the
spill with inert, non-combustible material (e.g.,
sand, earth). Do not use water.[4] Place in a

suitable, closed container for disposal.[4]

Fire

Use dry chemical, CO2, or alcohol-resistant
foam to extinguish.[3] DO NOT use water.[1]
Firefighters should wear full protective clothing
and a self-contained breathing apparatus
(SCBA).[3]

Disposal Plan

All waste materials must be handled as hazardous waste.

» Dispose of contents and container to an approved waste disposal plant.[4][5]

¢ Do not dispose of down the drain or with regular trash.
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» Follow all federal, state, and local regulations for hazardous waste disposal.

Hierarchy of Controls

The following diagram illustrates the hierarchy of controls to be implemented to minimize risk
when working with Morpholinosulfur trifluoride. The most effective controls are at the top of

the pyramid.
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Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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